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Compound of Interest

N,N-Dimethylformamide
Compound Name:
diisopropy! acetal

Cat. No.: B091547

Essential Safety and Handling Guide for N,N-
Dimethylformamide Diisopropyl Acetal

This guide provides crucial safety, handling, and disposal information for laboratory personnel,
including researchers, scientists, and drug development professionals working with N,N-
Dimethylformamide diisopropyl acetal. Adherence to these procedures is vital for ensuring
personal safety and proper chemical management.

Immediate Safety Concerns

N,N-Dimethylformamide diisopropyl acetal is a flammable liquid and vapor that can cause
serious eye irritation, skin irritation, and may lead to respiratory irritation[1]. It is imperative to
use this chemical in a well-ventilated area and take precautions against static discharge[1].

Personal Protective Equipment (PPE) Requirements

A comprehensive assessment of workplace hazards is necessary to select the appropriate
PPE. The following table summarizes the recommended PPE for handling N,N-
Dimethylformamide diisopropyl acetal.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection. A face shield
may also be appropriate where
splashing is a significant risk.

[1]

To protect against serious eye
irritation or damage from

splashes.[1]

Hand Protection

Chemically resistant gloves.
The specific glove material
should be selected based on
the duration of use, workplace
conditions, and the glove's

chemical resistance.[1]

To prevent skin contact, which

can cause irritation.[1]

Body Protection

Protective clothing, such as a

chemical-resistant lab coat.[1]

[2]

To protect skin from accidental

splashes and contamination.[1]

Respiratory Protection

To be used in areas with
inadequate ventilation or
where vapors and mists are
generated. A NIOSH-approved
respirator with an appropriate
filter for organic vapors is

recommended.[3][4]

To prevent respiratory tract

irritation from inhaling fumes.

[1]

Exposure Limits (OSHA PEL, NIOSH REL, ACGIH TLV): Not available.[1]

Operational and Handling Protocol

1. Engineering Controls:

o Always handle N,N-Dimethylformamide diisopropyl acetal in a chemical fume hood to

ensure adequate ventilation.[1]

» Facilities must be equipped with an eyewash station and a safety shower that are easily

accessible.[1]
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Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

. Safe Handling Practices:

Avoid all contact with skin, eyes, and clothing.[1]

Do not breathe in fumes, vapors, or mists.[1]

Keep the container tightly closed when not in use.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[1]
Use non-sparking tools.[1]

Wash hands thoroughly after handling the chemical.[1]

. First Aid Measures:

In case of eye contact: Immediately rinse with water for several minutes. Remove contact
lenses if present and easy to do so. Continue rinsing and seek medical attention if irritation
persists.[1]

In case of skin contact: Immediately remove all contaminated clothing. Rinse the skin with
water. If skin irritation occurs, seek medical advice.[1]

If inhaled: Move the person to fresh air. If breathing is difficult, call a poison center or doctor.

[1]

Disposal Plan

1

. Chemical Waste:

N,N-Dimethylformamide diisopropyl acetal and any materials contaminated with it should
be disposed of as hazardous waste.

Dispose of the contents and container at an approved waste disposal facility.[1]
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Do not allow the product to enter drains, waterways, or soil.[1]

2. Contaminated PPE:

Contaminated clothing should be removed immediately and washed before reuse.[1]

Disposable items such as gloves must be discarded as hazardous waste according to
institutional and local regulations.

PPE Selection and Use Workflow

The following diagram illustrates the decision-making process for the selection and use of
appropriate PPE when handling N,N-Dimethylformamide diisopropyl acetal.
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Caption: Workflow for PPE selection and use when handling N,N-Dimethylformamide
diisopropyl acetal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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